![molecular formula C10H13ClF3N3O B3023519 4-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyrimidine hydrochloride CAS No. 1389313-34-1](/img/structure/B3023519.png)
4-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyrimidine hydrochloride
Overview
Description
4-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyrimidine hydrochloride (4-PPT-6-TFM-HCl) is a synthetic small molecule that has been studied for a variety of applications. 4-PPT-6-TFM-HCl has been studied for use in drug discovery and development, as well as in laboratory experiments. It is a derivative of pyrimidine and has a trifluoromethyl group at the 6-position. 4-PPT-6-TFM-HCl is a potent inhibitor of the enzyme phospholipase A2 (PLA2), which is involved in the metabolism of arachidonic acid.
Scientific Research Applications
Cancer Research and AKT Inhibition
- AKT inhibitors have gained prominence in cancer therapy due to their ability to target the AKT signaling pathway, which plays a crucial role in cell survival, proliferation, and apoptosis . The compound’s piperidin-4-yl side chain contributes to its AKT1 inhibitory activity. Specifically:
Pyrrole Synthesis and Medicinal Chemistry
- BF3·Et2O-mediated reactions involving 2,3-diketoesters, anilines, and enaminones lead to the formation of highly functionalized pyrroles and pyrrole-fused piperidin-4-ones . These compounds find applications in medicinal chemistry, drug design, and synthetic methodologies.
Glycine Transporter 1 (GlyT1) Inhibition
- Schizophrenia drug discovery focuses on regulating GlyT1 activity. Researchers have developed 4-benzoylpiperidine derivatives as GlyT1 inhibitors by bioisosteric replacement and mimicking the pyridine ring of RG1678 . These compounds hold promise for managing schizophrenia symptoms.
properties
IUPAC Name |
4-piperidin-4-yloxy-6-(trifluoromethyl)pyrimidine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3N3O.ClH/c11-10(12,13)8-5-9(16-6-15-8)17-7-1-3-14-4-2-7;/h5-7,14H,1-4H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRKYAUKEBQYJCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=NC=NC(=C2)C(F)(F)F.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClF3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20469630 | |
Record name | Pyrimidine, 4-(4-piperidinyloxy)-6-(trifluoromethyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20469630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyrimidine hydrochloride | |
CAS RN |
872880-66-5 | |
Record name | Pyrimidine, 4-(4-piperidinyloxy)-6-(trifluoromethyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20469630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.